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Compound of Interest

Compound Name: 5-Ethoxysalicylic acid

Cat. No.: B083589

Essential Safety and Handling Guide for 5-
Ethoxysalicylic Acid

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Ethoxysalicylic acid was found. The
following guidance is based on the safety data for the closely related compounds, Salicylic Acid
and Ethyl Salicylate. Researchers, scientists, and drug development professionals should use
this information as a preliminary guide and conduct a thorough risk assessment based on the
specific conditions of use.

This guide provides essential safety and logistical information for handling 5-Ethoxysalicylic
acid in a laboratory setting. Adherence to these procedures is critical for ensuring personal
safety and experimental integrity.

Personal Protective Equipment (PPE)

The appropriate level of PPE is crucial to minimize exposure. The following recommendations
are based on handling solid salicylic acid derivatives and solutions.

Table 1: PPE for Handling Solid 5-Ethoxysalicylic Acid
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Personal Protective

Body Part . Specifications
Equipment
Must comply with EN 166 (EU)
Eyes/Face Safety glasses or goggles or OSHA 29 CFR 1910.133
(US) standards.[1]
Nitrile or neoprene gloves are
Hands Protective gloves preferred. Dispose of

contaminated gloves after use.

Respiratory

Air-purifying respirator

A NIOSH-approved respirator
may be necessary if ventilation
is inadequate or for large-scale

handling.

Body

Laboratory coat or long-

sleeved clothing

Provides a barrier against

accidental skin contact.[2]

Table 2: PPE for Preparing Solutions and Handling Spills of 5-Ethoxysalicylic Acid

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://nmu-mi.newlook.safecollegessds.com/document/repo/51d79999-03c4-4e80-9112-6f750b42d382
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10101~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2000:50:50~~Ethyl%20salicylate~~
https://www.benchchem.com/product/b083589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal Protective o
Body Part . Specifications
Equipment

) Goggles with indirect
Chemical safety goggles o
Eyes/Face ) ventilation should be worn for
and/or face shield _
splash protection.

Nitrile or neoprene gloves are
] ] suitable. Check for
Hands Chemical-resistant gloves o
compatibility and breakthrough

times.

Recommended when working

) o ] ) with solutions that may
) Air-purifying respirator with
Respiratory _ , produce vapors or aerosols,
appropriate cartridges o _
especially in poorly ventilated

areas.

) ] To be worn over a laboratory
Chemical-resistant apron or _
Body coat for added protection
gown ,
against splashes.

Operational Plan: Handling and Storage

Receiving and Storage:
e Upon receipt, inspect the container for any damage.

» Store in a cool, dry, and well-ventilated area away from direct sunlight and incompatible
materials such as strong oxidizing agents and strong bases.[1][3]

» Keep the container tightly closed when not in use.[1][2]
Handling and Preparation:
» Work in a well-ventilated area, preferably within a chemical fume hood.

e Don the appropriate PPE as outlined in Table 1 or 2.
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¢ Avoid the formation of dust and aerosols.

* When weighing the solid, use a balance with a draft shield.

« If preparing a solution, slowly add the 5-Ethoxysalicylic acid to the solvent to avoid

splashing.

Emergency Procedures

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention if

symptoms persist.[1][3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing.[1][3] If skin

irritation occurs, get medical advice/attention.[3]

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at
least 15 minutes.[3] Seek immediate medical
attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If the person is conscious, give them
plenty of water to drink. Call a POISON
CENTER or doctor/physician if you feel unwell.

[3]4]

Spill Response:

In the event of a spill, a prompt and informed response is critical.

© 2025 BenchChem. All rights reserved.

4/9 Tech Support


https://www.benchchem.com/product/b083589?utm_src=pdf-body
https://nmu-mi.newlook.safecollegessds.com/document/repo/51d79999-03c4-4e80-9112-6f750b42d382
https://www.fishersci.com/store/msds?partNumber=AAA10101&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/51d79999-03c4-4e80-9112-6f750b42d382
https://www.fishersci.com/store/msds?partNumber=AAA10101&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10101&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10101&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/51d79999-03c4-4e80-9112-6f750b42d382
https://www.fishersci.com/store/msds?partNumber=AAA10101&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10101&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/112291?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Evacuation and Notification: Evacuate non-essential personnel from the immediate spill
area. Notify the laboratory supervisor or safety officer.

» Assess the Spill: For small spills of solid material, proceed with cleanup. For large spills, or if
you are unsure, contact the institution's environmental health and safety department.

e Cleanup Procedure for Small Spills:

o

Ensure proper PPE is worn, as detailed in Table 2.

[¢]

Gently sweep or vacuum the spilled solid material, avoiding dust generation.

[¢]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).[5]

[e]

Place the collected material into a suitable, labeled container for disposal.[2]

o

Clean the spill area with a damp cloth or towel.

[¢]

Place all contaminated cleaning materials into the waste container.

Disposal Plan

Proper disposal of 5-Ethoxysalicylic acid and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[3]
[4] Do not allow the chemical to enter drains or water sources.[5]

» Contaminated PPE: Contaminated gloves and other disposable PPE should be placed in a
designated hazardous waste container. Follow institutional guidelines for the disposal of
contaminated lab coats.

Quantitative Data (Based on Ethyl Salicylate and
Salicylic Acid)
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Parameter Value Source Compound
Acute Oral Toxicity (LD50) 1320 mg/kg (Rat) Ethyl Salicylate
Flash Point 107 °C / 224.6 °F Ethyl Salicylate
Boiling Point 234 °C/453.2 °F Ethyl Salicylate
Melting Point 2-3°C/35.6-37.4°F Ethyl Salicylate

Experimental Workflow: Spill Response
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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